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Cat. No.: B089554 Get Quote

An in-depth examination of the properties, applications, and experimental considerations of

methylcyclohexane as a non-polar aprotic solvent in scientific research.

Methylcyclohexane (MCH) is a saturated alicyclic hydrocarbon that has emerged as a

versatile and valuable non-polar aprotic solvent for a range of applications in both academic

research and the pharmaceutical industry.[1] Its favorable physicochemical properties, coupled

with a better safety profile compared to some aromatic solvents, make it a compelling choice

for organic synthesis, extraction, crystallization, and other laboratory procedures.[1][2] This

guide provides a comprehensive overview of methylcyclohexane, including its core

properties, detailed experimental protocols, and safety guidelines tailored for researchers,

scientists, and drug development professionals.

Core Physicochemical Properties
Methylcyclohexane is a colorless liquid characterized by a faint, petroleum-like odor.[3][4] As

a non-polar solvent, it is immiscible with water but shows miscibility with most common organic

solvents such as acetone, benzene, ether, and ethanol.[4][5][6] Its non-polar nature is

quantified by a low dielectric constant and a near-zero dipole moment.[7][8] A summary of its

key physical and chemical properties is presented below for easy reference.
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Property Value

Molecular Formula C₇H₁₄[9]

Molecular Weight 98.19 g/mol [9]

Boiling Point 101 °C[4]

Melting Point -126.3 °C[10]

Density 0.77 g/mL at 25 °C[4]

Vapor Pressure 37 mmHg at 20 °C[4][10]

Flash Point -4 °C to -6 °C[11][12]

Autoignition Temperature 258 °C to 283 °C[4][13]

Explosive Limits in Air 1.2% - 6.7%[4]

Refractive Index n20/D 1.422[4][14]

Dielectric Constant 2.02 at 20 °C[8]

Dipole Moment ~0.00 D[8]

Solubility in Water 0.014 g/L at 25 °C (Insoluble)[10]

Miscibility
Miscible with acetone, benzene, ether, carbon

tetrachloride, ethanol[4][6]

Applications in Research and Drug Development
The unique properties of methylcyclohexane make it a suitable solvent for a variety of

applications, particularly where a non-polar, non-reactive medium is required.

Organic Synthesis
Methylcyclohexane serves as an excellent solvent and reagent in organic synthesis and

polymer chemistry.[4][15] Its inert nature under many reaction conditions makes it a suitable

medium for reactions involving strong bases or organometallic reagents. It is also used in

polymerization reactions.[1]
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Extraction and Crystallization
Due to its ability to dissolve a wide range of non-polar organic compounds, including oils, fats,

and waxes, methylcyclohexane is an effective extraction solvent.[2][16] Its low boiling point

facilitates easy removal post-extraction. Furthermore, its poor solvency for many polar

compounds at lower temperatures makes it a good choice for the crystallization and purification

of reaction products.

A Safer Alternative to Aromatic Solvents
A significant advantage of methylcyclohexane is its lower toxicity profile compared to aromatic

solvents like toluene and benzene.[5] It is considered a safer and more environmentally friendly

alternative, producing fewer hazardous emissions.[1][2] This has led to its increasing use as a

substitute for toluene in paints, coatings, adhesives, and cleaning agents.[1][17]
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An emerging application for methylcyclohexane is in the field of renewable energy. It is being

explored as a liquid organic hydrogen carrier (LOHC). Toluene can be hydrogenated to

methylcyclohexane, allowing for the safe and efficient storage and transport of hydrogen. The

hydrogen can then be released through a dehydrogenation process, regenerating the toluene

for reuse.[18]

Toluene

Methylcyclohexane

+ 3H₂ (Hydrogenation)

Hydrogen
(Use)

- 3H₂ (Dehydrogenation)

Hydrogen
(Storage/Transport)

Release

Click to download full resolution via product page

Hydrogen Carrier Cycle

Experimental Protocols
Below are detailed methodologies for common laboratory procedures utilizing

methylcyclohexane.

Protocol 1: General Procedure for Liquid-Liquid
Extraction
This protocol outlines the use of methylcyclohexane to extract a non-polar organic compound

from an aqueous solution.

Preparation: Ensure the aqueous solution containing the target compound is in a separatory

funnel of appropriate size (the funnel should not be more than two-thirds full).
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Solvent Addition: Add a volume of methylcyclohexane to the separatory funnel

approximately equal to the volume of the aqueous solution.

Extraction: Stopper the separatory funnel and, while holding the stopper and stopcock firmly,

invert the funnel and vent to release any pressure. Shake the funnel gently for 1-2 minutes to

allow for partitioning of the compound between the two phases. Vent periodically.

Phase Separation: Place the separatory funnel in a ring stand and allow the layers to fully

separate. Methylcyclohexane is less dense than water and will be the top layer.[3]

Collection: Carefully drain the lower aqueous layer. Then, drain the upper

methylcyclohexane layer, containing the extracted compound, into a clean, dry flask.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

anhydrous sodium sulfate). Decant or filter the dried solution. The methylcyclohexane can

then be removed under reduced pressure using a rotary evaporator to isolate the purified

compound.
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Protocol 2: General Procedure for Recrystallization
This protocol describes the use of methylcyclohexane as a solvent for the purification of a

non-polar solid compound.

Solvent Selection: Confirm that the compound to be purified is highly soluble in hot

methylcyclohexane and poorly soluble in cold methylcyclohexane.

Dissolution: Place the impure solid in an Erlenmeyer flask. Add a minimal amount of

methylcyclohexane and heat the mixture to the boiling point of the solvent (101 °C) with

stirring until the solid completely dissolves. Add small portions of hot methylcyclohexane if

necessary to achieve full dissolution.

Decoloration (Optional): If the solution is colored due to impurities, add a small amount of

activated carbon and briefly boil the solution.

Hot Filtration: If activated carbon was used or if there are insoluble impurities, perform a hot

gravity filtration to remove them.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place

the flask in an ice bath to maximize crystal formation.

Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold methylcyclohexane to remove

any remaining soluble impurities.

Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Safety, Handling, and Disposal
Proper handling and storage of methylcyclohexane are crucial due to its flammability and

potential health effects.

Safety Precautions:

Flammability: Methylcyclohexane is a highly flammable liquid and its vapors can form

explosive mixtures with air.[12] All work should be conducted in a well-ventilated fume hood,
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away from open flames, sparks, and hot surfaces.[12][19] Use explosion-proof electrical

equipment and take measures to prevent the buildup of electrostatic charge.[12][20]

Inhalation: Inhalation of vapors may cause dizziness, drowsiness, and irritation of the nose

and throat.[12][21] High concentrations can lead to loss of consciousness.[22] Always use in

a well-ventilated area or with appropriate respiratory protection.[12]

Skin and Eye Contact: The substance is irritating to the eyes and skin.[12] It can defat the

skin, leading to dryness or cracking.[12] Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves and safety goggles.[21]

Ingestion: Ingestion can be harmful. Aspiration into the lungs may cause chemical

pneumonitis.[12]

Handling and Storage:

Store in tightly closed containers in a cool, dry, and well-ventilated area, separated from

strong oxidizing agents.[4][21]

Keep away from sources of ignition.[20]

Containers should be grounded and bonded during transfer to prevent static discharge.[21]

Disposal:

Dispose of methylcyclohexane and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not pour down the drain.[20][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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